(2S,3S)-3-methyl-N-[2-methyl-3-(tetrazol-1-yl)phenyl]-1,4-dioxane-2-carboxamide

• IUPAC Name: (2S,3S)-3-methyl-N-[2-methyl-3-(tetrazol-1-yl)phenyl]-1,4-dioxane-2-carboxamide
• InChI: InChI=1S/C14H17N5O3/c1-9-11(4-3-5-12(9)19-8-15-17-18-19)16-14(20)13-10(2)21-6-7-22-13/h3-5,8,10,13H,6-7H2,1-2H3,(H,16,20)/t10-,13-/m0/s1
• InChI Key: LSOOJBFAKWLXBV-GWCFXTLKSA-N
• Canonical SMILES: CC1C(OCCO1)C(=O)NC2=C(C(=CC=C2)N3C=NN=N3)C
• Isomeric SMILES: C[C@H]1[C@H](OCCO1)C(=O)NC2=C(C(=CC=C2)N3C=NN=N3)C
• Molecular Formula: C14H17N5O3
• Molecular Weight: 303.32 g/mol

Description

(2S,3S)-3-methyl-N-[2-methyl-3-(tetrazol-1-yl)phenyl]-1,4-dioxane-2-carboxamide, also known as MTDP, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. MTDP belongs to the class of tetrazole-containing compounds, which have been extensively studied for their pharmacological properties.

Mechanism of Action

The mechanism of action of (2S,3S)-3-methyl-N-[2-methyl-3-(tetrazol-1-yl)phenyl]-1,4-dioxane-2-carboxamide is not fully understood, but it is believed to involve the modulation of various signaling pathways in the cell. This compound has been shown to inhibit the activity of protein kinase CK2, which is involved in the regulation of cell growth and survival. This compound has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. In addition, this compound has been shown to modulate the activity of ion channels and receptors in the brain, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, depending on the target of its action. In cancer cells, this compound has been shown to inhibit cell growth and induce apoptosis, which is a form of programmed cell death. In inflammatory cells, this compound has been shown to inhibit the production of inflammatory mediators such as prostaglandins and cytokines. In the brain, this compound has been shown to modulate the activity of ion channels and receptors, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

(2S,3S)-3-methyl-N-[2-methyl-3-(tetrazol-1-yl)phenyl]-1,4-dioxane-2-carboxamide has several advantages for lab experiments, including its high potency and selectivity for its target enzymes and receptors. However, one limitation of this compound is its poor solubility in aqueous solutions, which may affect its bioavailability and pharmacokinetics. Another limitation is the lack of information on its long-term toxicity and safety profiles.

Future Directions

For research on (2S,3S)-3-methyl-N-[2-methyl-3-(tetrazol-1-yl)phenyl]-1,4-dioxane-2-carboxamide include the development of more efficient synthesis methods, the investigation of its pharmacokinetics and toxicity profiles, and the exploration of its potential therapeutic applications in other diseases such as cardiovascular disorders and metabolic disorders. Furthermore, the development of more potent and selective analogs of this compound may lead to the discovery of novel drugs with improved efficacy and safety profiles.

Synthesis Methods

The synthesis of (2S,3S)-3-methyl-N-[2-methyl-3-(tetrazol-1-yl)phenyl]-1,4-dioxane-2-carboxamide involves the reaction of 2-methyl-3-(tetrazol-1-yl)aniline with 3-methyl-1,4-dioxane-2-carboxylic acid chloride in the presence of a base such as triethylamine. The reaction proceeds via an amide bond formation and yields this compound as a white solid. The purity of the compound can be further improved by recrystallization.

Scientific Research Applications

(2S,3S)-3-methyl-N-[2-methyl-3-(tetrazol-1-yl)phenyl]-1,4-dioxane-2-carboxamide has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurological disorders. In cancer research, this compound has shown promising results as a potent inhibitor of protein kinase CK2, which is involved in the regulation of cell growth and survival. This compound has also been shown to inhibit the growth of cancer cells in vitro and in vivo. In inflammation research, this compound has been studied for its anti-inflammatory properties, which are attributed to its ability to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. In neurological disorders, this compound has been studied for its neuroprotective effects, which are attributed to its ability to modulate the activity of ion channels and receptors in the brain.